Cas no 1261909-34-5 (2-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid)

• Product Name: 2-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid
• CAS No: 1261909-34-5
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• MDL: MFCD18319861
• CID: 2762807
• PubChem ID: 53225779
• Update Time: 2025-04-21

2-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00689511
• MFCD18319861
• 2-(5-Formylthiophen-2-yl)-5-methoxybenzoic acid, 95%
• 2-(5-FORMYLTHIOPHEN-2-YL)-5-METHOXYBENZOIC ACID
• SCHEMBL2554875
• 1261909-34-5
• 2-(5-Formylthiophen-2-YL)-5-methoxybenzoic acid

• MDL： MFCD18319861
• Inchi： 1S/C13H10O4S/c1-17-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)18-12/h2-7H,1H3,(H,15,16)
• InChI Key： YWYDZMZPMXLXOM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 262.03
• Monoisotopic Mass: 262.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives